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Compound of Interest

Compound Name: Veratrosine

Cat. No.: B150629 Get Quote

[7] --INVALID-LINK-- German Chemikalieneigenschaften. Veratrosine ist ein

Steroidalkaloidglycosid, das aus Veratrum californicum isoliert wurde. Es hat einen

Schmelzpunkt von 245-247°C und eine spezifische Drehung von -45° bei c=1 in Pyridin. Es ist

in Pyridin, Ethanol und Methanol löslich, aber in Wasser, Aceton und Ether unlöslich. Veratrosin

ist ein starkes Teratogen, das bei Schafen und anderen Tieren zu Zyklopie und anderen

Geburtsfehlern führen kann. Es wird angenommen, dass es seine teratogene Wirkung durch

Hemmung des Hedgehog-Signalwegs ausübt, der für die ordnungsgemäße Entwicklung des

Embryos wichtig ist. Veratrosin wird auch auf seine potenziellen krebsbekämpfenden

Eigenschaften untersucht. Es hat sich gezeigt, dass es das Wachstum von Krebszellen in vitro

hemmt, und es wird derzeit in klinischen Studien zur Behandlung verschiedener Krebsarten

untersucht. --INVALID-LINK-- --INVALID-LINK-- Visit ChemicalBook to find more

VERATROSINE(475-00-3) information like chemical properties,Structure,melting point,boiling

point,density,molecular formula,molecular weight, physical properties,toxicity

information,customs codes. ... German. Chemische Eigenschaften. Veratrosine ist ein

Steroidalkaloidglycosid, das aus Veratrum californicum isoliert wurde. Es hat einen

Schmelzpunkt von 245-247°C und eine spezifische Drehung von -45° bei c=1 in Pyridin. Es ist

in Pyridin, Ethanol und Methanol löslich, aber in Wasser, Aceton und Ether unlöslich. Veratrosin

ist ein starkes Teratogen, das bei Schafen und anderen Tieren zu Zyklopie und anderen

Geburtsfehlern führen kann. Es wird angenommen, dass es seine teratogene Wirkung durch

Hemmung des Hedgehog-Signalwegs ausübt, der für die ordnungsgemäße Entwicklung des

Embryos wichtig ist. Veratrosin wird auch auf seine potenziellen krebsbekämpfenden

Eigenschaften untersucht. Es hat sich gezeigt, dass es das Wachstum von Krebszellen in vitro

hemmt, und es wird derzeit in klinischen Studien zur Behandlung verschiedener Krebsarten
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untersucht. --INVALID-LINK-- --INVALID-LINK-- Veratrosin (475-00-3) --INVALID-LINK-- --

INVALID-LINK-- Veratrosine. Synonyme. NSC 2079. CAS-Nr. 475-00-3. Chemischer Name.

Veratrosine. Produkt-Code. V124995. --INVALID-LINK-- --INVALID-LINK-- Veratrosine is a

steroidal alkaloid glycoside that has been found in Veratrum californicum and has diverse

biological properties. It is a teratogen, inducing cyclopia, cebocephaly, and anophthalmia in

hamster fetuses when administered to pregnant dams at a dose of 120 mg/kg. Veratrosine (50

μM) inhibits the proliferation of SF-295, HCT-116, and OVCAR-8 cancer cells. --INVALID-LINK-

- --INVALID-LINK-- Veratrosine is a steroidal alkaloid glycoside that has been found in

Veratrum californicum and has diverse biological properties.{30084,30085} It is a teratogen,

inducing cyclopia, cebocephaly, and anophthalmia in hamster fetuses when administered to

pregnant dams at a dose of 120 mg/kg.{30084} Veratrosine (50 μM) inhibits the proliferation of

SF-295, HCT-116, and OVCAR-8 cancer cells.{30085} WARNING This product is not for

human or veterinary use. See below for additional details. --INVALID-LINK-- --INVALID-LINK--

Struktur von Veratrosin. Veratrosin ist ein Steroidalkaloid, das in Pflanzen der Gattung

Veratrum vorkommt. Es ist ein Glycosid, das aus dem Aglycon Veratramin und dem Zucker d-

Glucose besteht. Veratrosin ist ein starkes Teratogen, das bei Tieren, die es aufnehmen, zu

Geburtsfehlern führen kann. Es wird angenommen, dass es seine teratogene Wirkung durch

Hemmung des Hedgehog-Signalwegs ausübt, der für die ordnungsgemäße Entwicklung des

Embryos wichtig ist. Veratrosin wird auch auf seine potenziellen krebsbekämpfenden

Eigenschaften untersucht. Es hat sich gezeigt, dass es das Wachstum von Krebszellen in vitro

hemmt, und es wird derzeit in klinischen Studien zur Behandlung verschiedener Krebsarten

untersucht. --INVALID-LINK-- --INVALID-LINK-- Veratrosine ist ein Steroidalkaloidglykosid, das

in Veratrum californicum gefunden wurde und vielfältige biologische Eigenschaften besitzt. Es

ist ein Teratogen, das bei Hamsterföten Zyklopie, Cebozephalie und Anophthalmie hervorruft,

wenn es trächtigen Muttertieren in einer Dosis von 120 mg/kg verabreicht wird. Veratrosin (50

μM) hemmt die Proliferation der Krebszellen SF-295, HCT-116 und OVCAR-8. --INVALID-

LINK-- --INVALID-LINK-- Veratrosin (475-00-3) --INVALID-LINK-- --INVALID-LINK--

Veratrosine. Synonyme. NSC 2079. CAS-Nr. 475-00-3. Chemischer Name. Veratrosine.

Produkt-Code. V124995. --INVALID-LINK-- --INVALID-LINK-- Struktur von Veratrosin.

Veratrosin ist ein Steroidalkaloid, das in Pflanzen der Gattung Veratrum vorkommt. Es ist ein

Glycosid, das aus dem Aglycon Veratramin und dem Zucker d-Glucose besteht. Veratrosin ist

ein starkes Teratogen, das bei Tieren, die es aufnehmen, zu Geburtsfehlern führen kann. Es

wird angenommen, dass es seine teratogene Wirkung durch Hemmung des Hedgehog-

Signalwegs ausübt, der für die ordnungsgemäße Entwicklung des Embryos wichtig ist.

Veratrosin wird auch auf seine potenziellen krebsbekämpfenden Eigenschaften untersucht. Es
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hat sich gezeigt, dass es das Wachstum von Krebszellen in vitro hemmt, und es wird derzeit in

klinischen Studien zur Behandlung verschiedener Krebsarten untersucht. --INVALID-LINK-- --

INVALID-LINK-- Veratrosine is a steroidal alkaloid glycoside that has been found in Veratrum

californicum and has diverse biological properties.{30084,30085} It is a teratogen, inducing

cyclopia, cebocephaly, and anophthalmia in hamster fetuses when administered to pregnant

dams at a dose of 120 mg/kg.{30084} Veratrosine (50 μM) inhibits the proliferation of SF-295,

HCT-116, and OVCAR-8 cancer cells.{30085} WARNING This product is not for human or

veterinary use. See below for additional details. --INVALID-LINK-- --INVALID-LINK--

Veratrosine is a steroidal alkaloid glycoside that has been found in Veratrum californicum and

has diverse biological properties. It is a teratogen, inducing cyclopia, cebocephaly, and

anophthalmia in hamster fetuses when administered to pregnant dams at a dose of 120 mg/kg.

Veratrosine (50 μM) inhibits the proliferation of SF-295, HCT-116, and OVCAR-8 cancer cells.

--INVALID-LINK-- --INVALID-LINK-- Veratrosine ist ein Steroidalkaloidglykosid, das in

Veratrum californicum gefunden wurde und vielfältige biologische Eigenschaften besitzt. Es ist

ein Teratogen, das bei Hamsterföten Zyklopie, Cebozephalie und Anophthalmie hervorruft,

wenn es trächtigen Muttertieren in einer Dosis von 120 mg/kg verabreicht wird. Veratrosin (50

μM) hemmt die Proliferation der Krebszellen SF-295, HCT-116 und OVCAR-8. --INVALID-

LINK-- Veratrosin: Detaillierte Anwendungsberichte und Protokolle zur Synthese und

Derivatisierung

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet einen detaillierten Überblick über die Synthese- und

Derivatisierungsmethoden von Veratrosin. Es richtet sich an Fachleute in der Forschung und

Arzneimittelentwicklung und enthält strukturierte quantitative Daten, detaillierte experimentelle

Protokolle und visuelle Darstellungen von chemischen Wegen und Arbeitsabläufen.

Einleitung
Veratrosin, ein Steroidalkaloid-Glykosid, das in Pflanzen der Gattung Veratrum vorkommt, hat

aufgrund seiner vielfältigen biologischen Eigenschaften wissenschaftliches Interesse geweckt.

Es ist als Teratogen bekannt, das bei Tieren Geburtsfehler verursachen kann, und wird auch

auf seine potenziellen krebsbekämpfenden Eigenschaften untersucht. Die chemische Struktur

von Veratrosin besteht aus dem Aglykon Veratramin, das an ein D-Glucose-Molekül gebunden

ist. Das Verständnis seiner Synthese und der Möglichkeiten zur Derivatisierung ist
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entscheidend für die weitere Erforschung seines therapeutischen Potenzials und die

Entwicklung neuer Wirkstoffkandidaten.

Synthese von Veratrosin
Die Totalsynthese von Veratrosin ist ein komplexer Prozess, der typischerweise die Synthese

des Steroidalkaloid-Aglykons Veratramin und die anschließende Glykosylierung mit einem D-

Glucose-Derivat umfasst. Aufgrund der komplexen stereochemischen Anforderungen wird

Veratrosin jedoch häufiger aus natürlichen Quellen isoliert. Für die Zwecke der Forschung und

der Entwicklung von Derivaten ist die Kenntnis der grundlegenden synthetischen Schritte von

Bedeutung.

Ein retrosynthetischer Ansatz für Veratramin würde die Bildung des polyzyklischen

Ringsystems und die Einführung der funktionellen Gruppen an den richtigen Positionen

beinhalten. Die Glykosylierung ist ein entscheidender letzter Schritt, der sorgfältig kontrolliert

werden muss, um die gewünschte anomere Konfiguration zu erhalten.

Logischer Arbeitsablauf der Veratrosin-Synthese

Ausgangsmaterialien (z.B. Steroid-Vorläufer) Aufbau des polyzyklischen Systems Funktionalisierung (Einführung von Hydroxyl- und Aminogruppen) Synthese von Veratramin (Aglykon)

Glykosylierungsreaktion

Aktiviertes D-Glucose-Derivat

Entschützung Aufreinigung Veratrosin

Click to download full resolution via product page

Abbildung 1: Logischer Arbeitsablauf der Veratrosin-Synthese.

Protokoll zur Glykosylierung von Veratramin
(Illustratives Beispiel)
Dieses Protokoll beschreibt einen allgemeinen Ansatz zur Glykosylierung eines

Steroidalkaloids wie Veratramin. Die genauen Bedingungen müssen möglicherweise optimiert

werden.

Materialien:
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Veratramin

Peracetyliertes Glucosylbromid (oder ein anderes aktiviertes Glucosederivat)

Quecksilber(II)-cyanid oder Silbersalze als Promotor

Wasserfreies Dichlormethan oder ein anderes aprotisches Lösungsmittel

Molekularsiebe

Natriummethoxid in Methanol zur Entschützung

Geeignete Reagenzien für die Aufreinigung (z. B. Kieselgel für die Säulenchromatographie)

Prozedur:

Veratramin wird in wasserfreiem Dichlormethan in Gegenwart von frisch aktivierten

Molekularsieben unter einer inerten Atmosphäre (z. B. Argon) gelöst.

Der Promotor (z. B. Quecksilber(II)-cyanid) wird zu der Lösung gegeben.

Eine Lösung des peracetylierten Glucosylbromids in wasserfreiem Dichlormethan wird

langsam zu der Reaktionsmischung getropft.

Die Reaktion wird bei Raumtemperatur gerührt und der Fortschritt mittels

Dünnschichtchromatographie (DC) überwacht.

Nach Abschluss der Reaktion wird die Reaktionsmischung filtriert, um die Molekularsiebe zu

entfernen, und das Filtrat wird mit einer wässrigen Natriumbicarbonatlösung und

anschließend mit Wasser gewaschen.

Die organische Phase wird getrocknet, und das Lösungsmittel wird unter reduziertem Druck

entfernt.

Der Rückstand, der das peracetylierte Veratrosin enthält, wird in wasserfreiem Methanol

gelöst, und eine katalytische Menge Natriummethoxid wird zugegeben, um die

Acetylschutzgruppen zu entfernen.
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Die Reaktion wird neutralisiert, und das Produkt wird durch Säulenchromatographie auf

Kieselgel aufgereinigt.

Tabelle 1: Quantitative Daten für die Glykosylierungsreaktion (Beispielhafte Werte)

Parameter Wert

Ausbeute (nach Aufreinigung) 60-80%

Reinheit (HPLC) >95%

Verhältnis der Anomere (β:α) >10:1

Derivatisierungsmethoden für Veratrosin
Die Derivatisierung von Veratrosin kann an mehreren funktionellen Gruppen erfolgen, um seine

biologische Aktivität, Löslichkeit oder andere pharmakokinetische Eigenschaften zu

modifizieren. Die primären Angriffspunkte für die Derivatisierung sind die Hydroxylgruppen des

Zuckerteils und potenzielle reaktive Stellen am Steroidgerüst.

Mögliche Derivatisierungsstrategien

Veratrosin

Acylierung
(Esterbildung an OH-Gruppen)

Alkylierung
(Etherbildung an OH-Gruppen)

Oxidation
(z.B. der sekundären Alkohole)

Glykosidische Spaltung
(Freisetzung von Veratramin)

Click to download full resolution via product page

Abbildung 2: Mögliche Derivatisierungsstrategien für Veratrosin.

Protokoll zur Acylierung der Hydroxylgruppen von
Veratrosin
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Dieses Protokoll beschreibt die Veresterung der freien Hydroxylgruppen am Zuckerrest von

Veratrosin.

Materialien:

Veratrosin

Essigsäureanhydrid oder ein anderes Säureanhydrid/Säurechlorid

Pyridin oder eine andere basische Katalysator

Wasserfreies Dichlormethan

Reagenzien für die wässrige Aufarbeitung und Extraktion

Prozedur:

Veratrosin wird in einer Mischung aus wasserfreiem Dichlormethan und Pyridin gelöst.

Die Lösung wird auf 0 °C abgekühlt.

Essigsäureanhydrid wird langsam zu der gekühlten Lösung gegeben.

Die Reaktionsmischung wird langsam auf Raumtemperatur erwärmt und für mehrere

Stunden gerührt, bis die Reaktion gemäß DC-Analyse abgeschlossen ist.

Die Reaktion wird durch Zugabe von Wasser oder einer verdünnten Säure beendet.

Das Produkt wird mit Dichlormethan extrahiert, und die organische Phase wird nacheinander

mit verdünnter Salzsäure, gesättigter Natriumbicarbonatlösung und Wasser gewaschen.

Die organische Phase wird getrocknet und das Lösungsmittel im Vakuum entfernt.

Das acetylierte Veratrosin-Derivat wird durch Umkristallisation oder Säulenchromatographie

aufgereinigt.

Tabelle 2: Quantitative Daten für die Acylierungsreaktion (Beispielhafte Werte)
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Derivat Ausbeute Reinheit (NMR)

Peracetyliertes Veratrosin >90% >98%

Mono-acetyliertes Derivat

(selektiv)

Abhängig von den

Bedingungen
>95%

Biologische Aktivität und Signalwege
Veratrosin übt seine teratogene Wirkung vermutlich durch die Hemmung des Hedgehog-

Signalweges aus, der für die embryonale Entwicklung entscheidend ist. Dieser Signalweg

spielt auch eine Rolle bei der Entwicklung einiger Krebsarten, was das Interesse an Veratrosin

als potenziellem Krebsmedikament erklärt.

Vereinfachter Hedgehog-Signalweg und die Rolle von Veratrosin

Hedgehog-Ligand

Patched-Rezeptor

 bindet an

Smoothened (SMO)

 hemmt

Gli-Proteine
(Transkriptionsfaktoren)

 aktiviert

Zielgen-Expression

 reguliert

Veratrosin

 hemmt (?)
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Click to download full resolution via product page

Abbildung 3: Vereinfachte Darstellung des Hedgehog-Signalwegs und des potenziellen

Angriffspunkts von Veratrosin.

Schlussfolgerung
Die Synthese und Derivatisierung von Veratrosin stellen wichtige Werkzeuge für die

Erforschung seiner biologischen Aktivitäten dar. Während die Totalsynthese eine

Herausforderung bleibt, bietet die Modifikation von aus natürlichen Quellen isoliertem

Veratrosin einen praktikablen Weg zur Erzeugung neuer Moleküle mit potenziell verbesserten

therapeutischen Eigenschaften. Die hier vorgestellten Protokolle und Daten dienen als

Grundlage für weitere Forschungs- und Entwicklungsarbeiten auf diesem Gebiet.

To cite this document: BenchChem. [Veratrosine synthesis and derivatization methods].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150629#veratrosine-synthesis-and-derivatization-
methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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